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Compound of Interest

Compound Name: (-)-Albine

Cat. No.: B1615923

Audience: Researchers, scientists, and drug development professionals.
Introduction:

(-)-Albine is a quinolizidine alkaloid found in various species of the Lupinus genus. As with
other lupin alkaloids, it can exhibit biological activity and its accurate quantification is crucial for
research, drug development, and food safety applications. This document provides detailed
application notes and protocols for the analysis of (-)-albine using High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS) Method
Application Note:

This HPLC-MS/MS method is designed for the sensitive and selective quantification of (-)-
albine in complex matrices such as plant extracts. The use of a C18 reversed-phase column
allows for the separation of (-)-albine from other related alkaloids. Tandem mass spectrometry
provides high selectivity and sensitivity, enabling low limits of detection and quantification. This
method is suitable for pharmacokinetic studies, metabolic profiling, and quality control of raw
materials and finished products containing (-)-albine.

Quantitative Data Summary:
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Parameter Value Reference
Limit of Quantification (LOQ) 1-25 pg/kg [1112][3]
Recovery >90% [4]
Repeatability (RSD) <10% [4]

Experimental Protocol:

1. Sample Preparation (Solid-Phase Extraction - SPE):
¢ Objective: To extract and clean up (-)-albine from a solid matrix (e.g., lupin flour).
» Materials:

o Methanol (MeOH)

o Water (H20)

o Formic acid

o Solid-Phase Extraction (SPE) cartridges

e Procedure:

o

Weigh 1 gram of the homogenized sample into a centrifuge tube.

o

Add 10 mL of methanol/water (ratio dependent on matrix, start with 70:30 v/v) with 1%
formic acid.[3]

Vortex for 1 minute and sonicate for 30 minutes.

o

[¢]

Centrifuge at 4000 rpm for 10 minutes.

[¢]

Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

o

Load the supernatant from the centrifuged sample onto the SPE cartridge.
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[e]

Wash the cartridge with 5 mL of water to remove interferences.

Elute the alkaloids with 5 mL of methanol.

o

[¢]

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

[¢]

Reconstitute the residue in 1 mL of the initial mobile phase.

[e]

Filter the reconstituted sample through a 0.45 pm membrane filter into an HPLC vial.[4]
2. HPLC-MS/MS Analysis:
e Instrumentation:
o HPLC system with a binary pump, autosampler, and column oven.
o Tandem mass spectrometer with an electrospray ionization (ESI) source.
e Chromatographic Conditions:
o Column: Waters Acquity BEH C18 reversed-phase column.[4]
o Mobile Phase A: Ammonium formate buffer in water.[4]
o Mobile Phase B: Acetonitrile.[4]

o Gradient: Optimized to separate (-)-albine from other alkaloids (a typical starting point is a
15-minute gradient).[4]

o Flow Rate: 0.4 mL/min.
o Column Temperature: 40°C.
o Injection Volume: 5 pL.

e Mass Spectrometry Conditions:

o lonization Mode: Positive Electrospray lonization (ESI+).[4]
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o Multiple Reaction Monitoring (MRM): Monitor for specific precursor-product ion transitions
for (-)-albine. The exact m/z values will need to be determined by infusing a pure standard
of (-)-albine.

Workflow Diagram:

Sample Preparation HPLC-MS/MS Analysis

5 7 8
Evaporation ‘—» Reconstution & Filation |—9-3| HPLC Separation MS/MS Detection |——>| Data Acquisition & Processing

Click to download full resolution via product page

Caption: HPLC-MS/MS analysis workflow for (-)-albine.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
Application Note:

GC-MS is a robust and reliable technique for the analysis of volatile and semi-volatile
compounds like quinolizidine alkaloids. This method is particularly useful for profiling the
alkaloid content in plant extracts and can be used for both qualitative and quantitative analysis
of (-)-albine. The sample preparation involves a liquid-liquid or solid-phase extraction followed
by direct analysis. The mass spectrometer provides definitive identification based on the
fragmentation pattern of the analyte.

Quantitative Data Summary:

Parameter Value Reference

L Based on mass spectra and
Identification o [5]
retention time

Experimental Protocol:
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. Sample Preparation (Solid-Phase Extraction):

Objective: To extract and purify (-)-albine from a solid matrix for GC-MS analysis.

Materials:

o 0.5NHCI

o 5N NaOH

o Dichloromethane (CH2Cl2)

o Extrelut columns

Procedure:

o Suspend the sample pellet in 0.5 N HCI and centrifuge.[5]

o Pool the supernatants and adjust the pH to 12 with 5 N NaOH.[5]

o Apply the alkaloid solution to an Extrelut column.[5]

o Elute the alkaloids with dichloromethane (3 x 20 mL).[5]

o Evaporate the solvent to dryness under vacuum at 40°C.[5]

o Dissolve the residue in 1.5 mL of dichloromethane for GC-MS analysis.[5]

. GC-MS Analysis:

Instrumentation:

o Gas chromatograph with a split/splitless injector.

o Mass spectrometer with an electron ionization (EI) source.

Chromatographic Conditions:
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o Column: VF-5ms (5% phenyl, 95% methylpolysiloxane) capillary column (30 m x 0.25 mm,
0.25 pum film thickness).[5]

o Injector Temperature: 250°C.[5]

o Carrier Gas: Helium at 1 mL/min.[5]

o Split Ratio: 1/10.[5]

o Injection Volume: 1 pL.[5]

o Oven Temperature Program:
» [nitial temperature: 70°C, hold for 1 min.[5]
= Ramp 1: 40°C/min to 150°C.[5]

= Ramp 2: 6°C/min to 300°C, hold for 1 min.[5]

e Mass Spectrometry Conditions:
o lon Source Temperature: 220°C in El mode at 70 eV.[5]
o Interface Temperature: 270°C.[5]

o Mass Range: 50 to 450 m/z.[5]

Workflow Diagram:

Sample Preparation GC-MS Analysis

1 2 3 4 6 7
Sample in Acid |—>| pH Adjustment Solid-Phase Extraction Solvent Evaporation Reconstitution 5 GC Separation MS Detection Data Analysis
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Caption: GC-MS analysis workflow for (-)-albine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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